Cas no 1243198-98-2 (tert-butyl 2-formyl-2,5-dihydro-1H-pyrrole-1-carboxylate)

• Product Name: tert-butyl 2-formyl-2,5-dihydro-1H-pyrrole-1-carboxylate
• CAS No: 1243198-98-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD24542285
• CID: 5463967
• PubChem ID: 20624356
• Update Time: 2024-03-01

tert-butyl 2-formyl-2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-3-pyrroline-1-carboxylic acid tert-butyl ester
• tert-butyl 2-formyl-2,5-dihydropyrrole-1-carboxylate
• Z1509127946
• tert-butyl 2-formyl-2,5-dihydro-1H-pyrrole-1-carboxylate
• 1H-Pyrrole-1-carboxylic acid, 2-formyl-2,5-dihydro-, 1,1-dimethylethyl ester

• MDL： MFCD24542285
• Inchi： 1S/C10H15NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h4-5,7-8H,6H2,1-3H3
• InChI Key： UIRPTEVVNFVKCS-UHFFFAOYSA-N
• SMILES： O(C(N1CC=CC1C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.10519334 g/mol
• Monoisotopic Mass: 197.10519334 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 197.23
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids